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Compound of Interest

Compound Name: 3,4-Dimethoxyphenethyl alcohol

Cat. No.: B1293700 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed analysis of the electron ionization (EI) mass

spectrometry fragmentation pattern of 3,4-Dimethoxyphenethyl alcohol and a standard

protocol for its analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

Introduction
3,4-Dimethoxyphenethyl alcohol, also known as homoveratryl alcohol, is an organic

compound with the molecular formula C₁₀H₁₄O₃.[1] It is a derivative of phenethyl alcohol and is

of interest in various fields, including the synthesis of pharmaceuticals and as a reference

standard in metabolomics and natural product chemistry. Understanding its mass spectral

fragmentation is crucial for its unambiguous identification in complex mixtures. This application

note details the characteristic fragmentation pattern of 3,4-Dimethoxyphenethyl alcohol
under electron ionization (EI) conditions.

Compound Details:

IUPAC Name: 2-(3,4-Dimethoxyphenyl)ethanol[1]

Molecular Formula: C₁₀H₁₄O₃[1]

Molecular Weight: 182.22 g/mol [1]
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CAS Number: 7417-21-2[1]

Figure 1. Chemical Structure of 3,4-Dimethoxyphenethyl alcohol.

Electron Ionization Mass Spectrometry Data
The mass spectrum of 3,4-Dimethoxyphenethyl alcohol was obtained from the NIST

Standard Reference Database.[1][2] The key fragments observed under standard 70 eV

electron ionization are summarized in the table below.

Table 1: Key Mass Fragments of 3,4-Dimethoxyphenethyl Alcohol
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m/z Ratio
Relative Intensity
(%)

Proposed
Fragment Ion /
Neutral Loss

Fragment Structure

182 25 [M]⁺• (Molecular Ion) [C₁₀H₁₄O₃]⁺•

152 100
[M - CH₂O]⁺• (Loss of

formaldehyde)
[C₉H₁₂O₂]⁺•

151 85
[M - •CH₂OH]⁺

(Benzylic Cleavage)
[C₉H₁₁O₂]⁺

137 15 [M - CH₂O - CH₃]⁺ [C₈H₉O₂]⁺

107 10 [C₇H₇O]⁺ -

91 8
[C₇H₇]⁺ (Tropylium

ion)
-

77 12
[C₆H₅]⁺ (Phenyl

cation)
-

Fragmentation Pathway Analysis
The fragmentation of 3,4-Dimethoxyphenethyl alcohol is primarily driven by the stability of

the resulting carbocations, particularly those stabilized by the dimethoxy-substituted aromatic

ring.

Molecular Ion (m/z 182): The molecular ion peak is observed with moderate intensity.

Base Peak (m/z 152): The most abundant fragment ion is observed at m/z 152. This

corresponds to the loss of a neutral formaldehyde (CH₂O, 30 Da) molecule from the

molecular ion. This fragmentation likely occurs through a rearrangement process involving

the ethyl alcohol side chain.

Benzylic Cleavage (m/z 151): A highly prominent peak at m/z 151 is formed via cleavage of

the Cα-Cβ bond, resulting in the loss of a hydroxymethyl radical (•CH₂OH, 31 Da). This leads

to the formation of a very stable 3,4-dimethoxybenzyl cation.

The proposed major fragmentation pathways are illustrated in the diagram below.
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3,4-Dimethoxyphenethyl alcohol
[M]⁺•

m/z = 182

[M - CH₂O]⁺•
m/z = 152

(Base Peak)

- CH₂O (30 Da)
(Rearrangement)

[M - •CH₂OH]⁺
m/z = 151

- •CH₂OH (31 Da)
(Benzylic Cleavage)
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Sample Preparation

GC-MS Analysis

Data Processing

Dissolve Sample
(1 mg/mL in Methanol)

Dilute to Working Conc.
(1-100 µg/mL)

Transfer to Autosampler Vial

Inject Sample into GC-MS

Acquire Data
(Full Scan Mode)

Process Chromatogram

Identify Peak by RT

Confirm by Mass Spectrum
(Library Match)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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